Isopropyl 4-acetylphenoxyacetate

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: propan-2-yl 2-(4-acetylphenoxy)acetate
• InChI: InChI=1S/C13H16O4/c1-9(2)17-13(15)8-16-12-6-4-11(5-7-12)10(3)14/h4-7,9H,8H2,1-3H3
• InChI Key: VACHEQBTEGIMEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)COC1=CC=C(C=C1)C(=O)C

Description

Isopropyl 4-acetylphenoxyacetate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (17.0g.) was added to a solution of isopropyl bromoacetate (24.0g.) and 4-hydroxyacetophenone (17.7g.) in acetone (200ml.). The mixture was heated under reflux for 24 hours, cooled and filtered. The filtrate was evaporated to an oil which was dissolved in ether (150ml.). The solution was washed with sodium bicarbonate solution (2 × 30ml.), water (2 × 30ml.), dried and evaporated. The residual oil was distilled to give isopropyl 4-acetylphenoxyacetate, I.R. peaks at 1750 and 1670 cm-1.